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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of Methylcyclohexane-d14, a deuterated solvent used in various research
applications. Adherence to these procedures is critical for minimizing risks and complying with
regulatory standards.

Key Safety and Hazard Information

Methylcyclohexane-d14 is classified as a hazardous substance with multiple risk factors. It is
a highly flammable liquid and vapor, causes skin irritation, may cause drowsiness or dizziness,
and can be fatal if swallowed and enters the airways.[1][2][3][4] Furthermore, it is toxic to
aquatic life with long-lasting effects.[2][4][5] Understanding these hazards is the first step in
safe handling and disposal.

Quantitative Data Summary

For quick reference, the key quantitative data for Methylcyclohexane-d14 are summarized in
the table below. This information is critical for assessing risks and planning appropriate safety
measures.
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Property Value Source
CAS Number 10120-28-2 [1]I3]
EC Number 233-325-3 [1]
Molecular Formula C7D14 [5]
Melting Point/Freezing Point -126.4 °C [1]
Initial Boiling Point and Boiling

Range 100.9 °C [1]
Flash Point -4 °C [1]

UN Number 2296 [6]

Procedural Steps for Proper Disposal

The disposal of Methylcyclohexane-d14 must be conducted in a manner that ensures the
safety of laboratory personnel and prevents environmental contamination. The following step-
by-step procedure outlines the recommended course of action, from waste collection to final
disposal.

o Waste Segregation and Collection:
o Do not mix Methylcyclohexane-d14 waste with other waste streams.[2]

o Collect surplus and non-recyclable solutions in their original containers or in a designated,
properly labeled, and sealed waste container.[2] The container must be compatible with
flammable organic solvents.

o Ensure the container is clearly labeled as "Hazardous Waste," "Flammable Liquid," and
includes the full chemical name: "Methylcyclohexane-d14."

o Storage of Waste:

o Store the waste container in a cool, well-ventilated area designated for hazardous waste
storage.[7]
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o Keep the container away from heat, sparks, open flames, and other sources of ignition.[1]
[2][3][4][5] No smoking in the storage area.

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

e Arranging for Disposal:

o Contact a licensed and qualified hazardous waste disposal company.[2][6] Do not attempt
to dispose of this chemical through standard laboratory drains or as regular trash.

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) for
Methylcyclohexane-d14.

o Follow all packaging, labeling, and transportation requirements stipulated by the disposal
company and relevant local, state, and federal regulations.

o Handling of Contaminated Materials:

o Any materials used to clean up spills of Methylcyclohexane-d14 (e.g., sand,
diatomaceous earth, universal binding agents) must also be treated as hazardous waste
and placed in a sealed container for disposal.[1][2]

o Contaminated personal protective equipment (PPE), such as gloves, should be disposed
of as hazardous waste.

o Empty containers that held Methylcyclohexane-d14 should be handled as if they still
contain the product until they have been properly decontaminated.[2][7]

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Methylcyclohexane-d14.
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Disposal Workflow for Methylcyclohexane-d14
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By adhering to these procedures and consulting with certified waste disposal professionals,
laboratories can ensure the safe and environmentally responsible management of
Methylcyclohexane-d14 waste. This commitment to safety and compliance is integral to the
integrity of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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